Cas no 1286697-57-1 (N-(4-methylphenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido4,5-d1,3diazin-3-ylacetamide)

• Product Name: N-(4-methylphenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido4,5-d1,3diazin-3-ylacetamide
• CAS No: 1286697-57-1
• MF: C₁₉H₂₀N₆O₃
• MW: 380.400503158569
• CID: 5844262
• PubChem ID: 52905776
• Update Time: 2025-06-20

N-(4-methylphenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido4,5-d1,3diazin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido4,5-d1,3diazin-3-ylacetamide
• 1286697-57-1
• AKOS024486298
• VU0627064-1
• F3407-4406
• 2-(7-morpholino-4-oxopyrimido[4,5-d]pyrimidin-3(4H)-yl)-N-(p-tolyl)acetamide
• N-(4-methylphenyl)-2-[7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido[4,5-d][1,3]diazin-3-yl]acetamide
• N-(4-methylphenyl)-2-(2-morpholin-4-yl-5-oxopyrimido[4,5-d]pyrimidin-6-yl)acetamide

• Inchi： 1S/C19H20N6O3/c1-13-2-4-14(5-3-13)22-16(26)11-25-12-21-17-15(18(25)27)10-20-19(23-17)24-6-8-28-9-7-24/h2-5,10,12H,6-9,11H2,1H3,(H,22,26)
• InChI Key： WWRFEPQKQRAJGK-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=CC3C(N(C=NC=3N=2)CC(NC2C=CC(C)=CC=2)=O)=O)CC1

Computed Properties

• Exact Mass: 380.15968852g/mol
• Monoisotopic Mass: 380.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 100Ų

Additional information on N-(4-methylphenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido4,5-d1,3diazin-3-ylacetamide

Introduction to N-(4-methylphenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido[4,5-d]1,3-diazin-3-ylacetamide and Its Significance in Modern Chemical Biology

N-(4-methylphenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido[4,5-d]1,3-diazin-3-ylacetamide (CAS No. 1286697-57-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties. The presence of multiple functional groups, including a pyrimido[4,5-d]1,3-diazin ring system and an acetylamide moiety, makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(4-methylphenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido[4,5-d]1,3-diazin-3-ylacetamide is characterized by its complex arrangement of atoms and bonds. The pyrimido[4,5-d]1,3-diazin core is a fused bicyclic system that includes a pyrimidine ring and a diazin ring, providing a stable scaffold for further functionalization. The 4-methylphenyl group attached to the nitrogen atom of the pyrimidine ring introduces lipophilicity and may influence the compound's solubility and bioavailability. Additionally, the morpholin-4-yl group at the 7-position of the diazin ring adds another layer of complexity, potentially affecting the compound's interactions with biological targets.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. The pyrimido[4,5-d]1,3-diazin scaffold has been particularly studied for its potential as a pharmacophore in various drug classes, including antiviral, anticancer, and anti-inflammatory agents. The acetylamide moiety at the 3-position of the molecule is another key feature that can modulate the biological activity of the compound. This group is known to enhance binding affinity and selectivity when interacting with biological targets.

The synthesis of N-(4-methylphenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido[4,5-d]1,3-diazin-3-ylacetamide involves multiple steps and requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex heterocyclic core. Additionally, protecting group strategies are often employed to prevent unwanted side reactions during the synthesis process.

The biological activity of this compound has been explored in several preclinical studies. Initial research suggests that it may exhibit inhibitory effects on certain enzymes and receptors involved in pathological processes. For instance, studies have indicated potential activity against enzymes such as kinases and phosphodiesterases, which are known to play roles in cancer progression and inflammation. The presence of both lipophilic and hydrophilic groups in its structure allows it to interact effectively with various biological targets.

In addition to its potential therapeutic applications, N-(4-methylphenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido[4,5-d]1,3-diazin-3-ylacetamide has also been studied for its ability to modulate cellular signaling pathways. Research has shown that it can interfere with key signaling cascades involved in cell growth and survival. This makes it an attractive candidate for further investigation in the development of targeted therapies for diseases such as cancer.

The pharmacokinetic properties of this compound are another area of interest. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding how the compound behaves within the body and for optimizing its formulation for clinical use. Preliminary data suggest that it exhibits reasonable bioavailability and stability under physiological conditions.

The future direction of research on N-(4-methylphenyl)-2-7-(morpholin-4-yl)-4-oxyo-o-Hpyrimido[d ]13diazin31yIacetylamide includes further exploration of its mechanism of action and identification of new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in these efforts by providing insights into how the compound interacts with biological targets at the molecular level.

In conclusion,N-( 42methylpenIly )27( morpholln42 yI )44 oxo 43 H43 Hpy rimid o d [ d d ]13d azini 31 yIa cety la mide ( CAS No . 1286697571) is a promis ing compoun d with pote ntial therapeutic applications . Its unique structural features , comb ine d wit h promising preclinical data , make it an attractive candidate for further investigation . As research continues , this compound is expected to contribute significantly to advancements in chemical biology and drug discovery .